Cas no 64321-23-9 (3-Pyridinecarboxamide, 6-amino-2-chloro-)
64321-23-9 structure
Product Name:3-Pyridinecarboxamide, 6-amino-2-chloro-
CAS No:64321-23-9
MF:C6H6ClN3O
MW:171.584339618683
CID:1681659
Update Time:2024-09-03
3-Pyridinecarboxamide, 6-amino-2-chloro- Chemical and Physical Properties
Names and Identifiers
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- 3-Pyridinecarboxamide, 6-amino-2-chloro-
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- Inchi: 1S/C6H6ClN3O/c7-5-3(6(9)11)1-2-4(8)10-5/h1-2H,(H2,8,10)(H2,9,11)
- InChI Key: MKSWOPRUZNVPHX-UHFFFAOYSA-N
- SMILES: C1(Cl)=NC(N)=CC=C1C(N)=O
Computed Properties
- Exact Mass: 171.02008
- Monoisotopic Mass: 171.02
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 82A^2
Experimental Properties
- PSA: 82
3-Pyridinecarboxamide, 6-amino-2-chloro- Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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